Cas no 29725-66-4 (5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone)
29725-66-4 structure
Product Name:5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
CAS No:29725-66-4
MF:C10H18OS
MW:186.314321994781
CID:1440206
PubChem ID:23341028
Update Time:2025-04-20
5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
- LogP
- 5-methyl-2-propan-2-yl-5-sulanylcyclohexan-1-one
- 5-methyl-2-(propan-2-yl)-5-sulfanylcyclohexan-1-one
- Mercapto-p-menthan-3-one
- CHEBI:173522
- 2-isopropyl-5-methyl-5-sulfanyl-cyclohexanone
- SCHEMBL11450684
- DTXSID901019776
- AKOS040768580
- NS00123085
- cis- and trans-L-Mercapto-p-menthan-3-one
- 29725-66-4
-
- Inchi: 1S/C10H18OS/c1-7(2)8-4-5-10(3,12)6-9(8)11/h7-8,12H,4-6H2,1-3H3
- InChI Key: LCFWUUYRTYROGC-UHFFFAOYSA-N
- SMILES: SC1(C)CC(C(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 186.10794
- Monoisotopic Mass: 186.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 261.4°C at 760 mmHg
- Flash Point: 111.9°C
- Refractive Index: 1.487
- PSA: 17.07
5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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